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Compound of Interest

Compound Name: Alipur

Cat. No.: B1596581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the core chemical properties of

acetylsalicylic acid (ASA), commonly known as aspirin. The information presented herein is

intended to support research, scientific analysis, and drug development activities by offering a

thorough understanding of ASA's chemical behavior, stability, and analytical methodologies.

General and Physicochemical Properties
Acetylsalicylic acid is a synthetic organic compound derived from salicylic acid.[1] It is a white,

crystalline powder that is odorless but can develop a vinegar-like smell in moist air due to

hydrolysis.[2][3] The molecule consists of a benzene ring with two functional groups: a

carboxylic acid and an ester.[4][5][6] These groups are fundamental to its chemical reactivity

and biological activity.

Table 1: Physicochemical Properties of Acetylsalicylic Acid
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Property Value References

Molecular Formula C₉H₈O₄ [2][7]

Molar Mass 180.16 g/mol [3]

Melting Point 135-136 °C (275-277 °F) [3][8][9][10]

Boiling Point 140 °C (284 °F) (decomposes) [3][8][10]

pKa (at 25 °C) 3.5 [9][10][11][12][13]

Density 1.40 g/cm³ [7]

Solubility Profile
The solubility of acetylsalicylic acid is a critical factor in its formulation and bioavailability. It is

slightly soluble in water and freely soluble in several organic solvents.[3][8][14] The presence of

both a polar carboxylic acid group and a less polar acetylated phenolic ester contributes to this

solubility profile.

Table 2: Solubility of Acetylsalicylic Acid in Various Solvents
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Solvent Solubility Temperature (°C) References

Water 3 mg/mL 20 [14]

Water
2.7 mg/mL (in PBS,

pH 7.2)
Not Specified [15]

Water 3.3 mg/mL Not Specified [16]

Ethanol Freely Soluble Not Specified [3]

Ethanol 80 mg/mL Not Specified [15]

Ethanol 200 mg/mL Not Specified [16]

Diethyl Ether Soluble Not Specified [8][14]

Chloroform Soluble Not Specified [8]

Dimethyl Sulfoxide

(DMSO)
41 mg/mL Not Specified [15]

Dimethylformamide

(DMF)
30 mg/mL Not Specified [15]

Acetone Soluble Not Specified [14]

Benzene Poorly Soluble Not Specified [14]

The solubility of acetylsalicylic acid in water can be enhanced by the use of co-solvents like

ethanol.[17][18] Studies have shown that in ethanol-water mixtures, the solubility of ASA

increases with a higher volume fraction of ethanol, peaking at a 90:10 ethanol to water ratio at

both 25 °C and 37 °C.[18]

Stability and Degradation
Acetylsalicylic acid is susceptible to hydrolysis, particularly in the presence of moisture or in

aqueous solutions, breaking down into salicylic acid and acetic acid.[2][14][19][20][21] This

degradation is a primary concern for the stability of pharmaceutical formulations. The rate of

hydrolysis is influenced by pH, temperature, and the presence of buffers.[19][20][22]
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The hydrolysis of aspirin generally follows pseudo-first-order kinetics.[19][23] It is most stable in

dry air and at acidic pH.[8][20] In solutions with a pH between 4 and 8, the rate of hydrolysis is

largely independent of pH.[20] However, in highly acidic or alkaline solutions, the degradation is

more rapid.[9][20]

Table 3: Hydrolysis Kinetics of Acetylsalicylic Acid

Condition Rate Constant (k) Half-life (t½) References

Phosphate buffer (0.1

M, pH 7.4)
- 537.21 ± 8.42 hours [19]

Glycerol/water system - 155.31 ± 2.33 hours [19]

Boric acid buffer (pH

10.4)
- 256.67 ± 2.35 hours [19]

10% Dextrose solution - 261.61 ± 2.306 hours [19]

pH 7.4, 25°C 7.0 x 10⁻⁶ s⁻¹ - [24]

pH 7.4, 37°C 1.0 x 10⁻⁵ s⁻¹ - [24]

pH 7.4, 50°C 4.0 x 10⁻⁵ s⁻¹ - [24]

pH 7.4, 75°C 3.0 x 10⁻⁴ s⁻¹ - [24]

pH 7.4, 85°C 4.0 x 10⁻⁴ s⁻¹ - [24]

Storage conditions significantly impact the stability of acetylsalicylic acid. Exposure to elevated

moisture, high temperatures (above 25°C), and direct sunlight accelerates degradation.[25]

Reduced temperatures (below 8°C) enhance stability.[25]

Reactivity
The chemical reactivity of acetylsalicylic acid is dictated by its functional groups. The carboxylic

acid group can undergo typical acid-base reactions, while the ester group is susceptible to

nucleophilic attack, leading to hydrolysis.[4][26]

A key reaction of acetylsalicylic acid is the acetylation of other molecules.[27] This is the basis

of its primary pharmacological effect, where it irreversibly acetylates a serine residue in the
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active site of cyclooxygenase (COX) enzymes.[27][28][29][30] It can also react with other

nucleophilic biomolecules, such as proteins and glutathione.[26]

Spectroscopic Properties
Spectroscopic data is essential for the identification and quantification of acetylsalicylic acid.

While specific spectra are not provided here, the key functional groups give rise to

characteristic signals in Infrared (IR), Nuclear Magnetic Resonance (NMR), and Ultraviolet-

Visible (UV-Vis) spectroscopy.

IR Spectroscopy: Expect characteristic peaks for the carboxylic acid O-H stretch, the C=O

stretches of the carboxylic acid and the ester, and C-O stretches.

NMR Spectroscopy: Proton and Carbon-13 NMR will show distinct signals for the aromatic

protons, the methyl protons of the acetyl group, and the carbons of the benzene ring,

carboxyl group, and ester group.

UV-Vis Spectroscopy: The aromatic ring gives rise to absorption in the UV region, which is

useful for quantitative analysis.

Experimental Protocols
Determination of the pKa of Acetylsalicylic Acid by
Titration
This protocol outlines the determination of the acid dissociation constant (pKa) of acetylsalicylic

acid through acid-base titration.

Materials:

Acetylsalicylic acid

0.10 mol dm⁻³ Sodium hydroxide solution

95% Ethanol

Deionized water
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50 cm³ burette

250 cm³ beaker

pH probe and meter

Magnetic stirrer and stir bar

Balance

Procedure:

Accurately weigh approximately 0.36 g of acetylsalicylic acid and transfer it to a 250 cm³

beaker.[31][32]

Add 10 cm³ of 95% ethanol to dissolve the aspirin. Stir until all the solid has dissolved.[31]

[32]

Add 90 cm³ of deionized water to the beaker and stir to create a homogeneous solution.[31]

[32]

Calibrate the pH probe using standard buffer solutions.

Place the calibrated pH probe into the aspirin solution.

Fill the burette with the 0.10 mol dm⁻³ sodium hydroxide solution.

Record the initial pH of the aspirin solution.

Add the sodium hydroxide solution from the burette in 2 cm³ increments, recording the pH

after each addition while continuously stirring.[31][32]

As the pH begins to change more rapidly, reduce the increment volume to 0.5 cm³ to

accurately determine the equivalence point.[31][32]

Continue adding the titrant until the pH has stabilized well past the equivalence point.

Plot a graph of pH versus the volume of sodium hydroxide solution added.
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Determine the equivalence point, which is the point of steepest inflection on the curve.

The half-equivalence point is the volume of titrant that is half of the volume at the

equivalence point.

The pH at the half-equivalence point is equal to the pKa of acetylsalicylic acid.[31][32]

Synthesis and Purification of Acetylsalicylic Acid
This protocol describes the laboratory synthesis of acetylsalicylic acid from salicylic acid and

acetic anhydride, followed by purification by recrystallization.[1][33][34][35][36]

Materials:

Salicylic acid

Acetic anhydride

Concentrated (85%) phosphoric acid or concentrated sulfuric acid (catalyst)

Ethanol

Deionized water

Ice

Erlenmeyer flasks

Graduated cylinders

Hot plate or water bath

Buchner funnel and filter flask (for vacuum filtration)

Filter paper

1% Ferric chloride solution (for purity testing)

Procedure:
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Part A: Synthesis

Weigh approximately 2.0 g of salicylic acid and place it in a 50 mL Erlenmeyer flask.[1][33]

In a fume hood, carefully add 4-5 mL of acetic anhydride to the flask.[1][33]

Add 5-10 drops of concentrated phosphoric acid or sulfuric acid to the mixture to act as a

catalyst.[1][33]

Gently swirl the flask to dissolve the salicylic acid.

Heat the flask in a warm water bath (70-80 °C) for 10-15 minutes.[1][33]

After heating, cautiously add 20 drops of cold deionized water to the flask to react with any

excess acetic anhydride.[33]

Add approximately 20 mL of cold deionized water to the flask and cool the mixture in an ice

bath to induce crystallization.[33][34]

Collect the crude aspirin crystals by vacuum filtration using a Buchner funnel.[33][34]

Wash the crystals with a small amount of ice-cold deionized water.[33][34]

Part B: Purification by Recrystallization

Transfer the crude aspirin to a clean Erlenmeyer flask.

Add a minimal amount of warm ethanol to dissolve the crystals.[34][35]

Slowly add cold water until the solution becomes cloudy, then allow it to cool to room

temperature.[34][35]

Place the flask in an ice bath to complete the recrystallization process.[34][35]

Collect the purified aspirin crystals by vacuum filtration.[34][35]

Dry the purified crystals on a watch glass.

Part C: Purity Assessment
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Melting Point Determination: Measure the melting point of the purified aspirin. Pure

acetylsalicylic acid has a melting point of 135-136 °C. A broad melting range indicates the

presence of impurities.[33]

Ferric Chloride Test: Dissolve a small amount of the purified product in ethanol and add a

few drops of 1% ferric chloride solution. The absence of a purple color indicates that the

unreacted salicylic acid has been successfully removed.[1][33]

Visualizations
Signaling Pathway: Acetylsalicylic Acid's Inhibition of
Cyclooxygenase
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Caption: Mechanism of action of acetylsalicylic acid via irreversible inhibition of COX-1 and

COX-2 enzymes.

Experimental Workflow: Synthesis and Purity Analysis
of Acetylsalicylic Acid
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Caption: A typical laboratory workflow for the synthesis and purification of acetylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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